Cas no 1273562-53-0 (3-Amino-6-Methyl-1,3-Dihydro-Indol-2-One(WX603031))

• Product Name: 3-Amino-6-Methyl-1,3-Dihydro-Indol-2-One(WX603031)
• CAS No: 1273562-53-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4566289
• Update Time: 2025-10-28

3-Amino-6-Methyl-1,3-Dihydro-Indol-2-One(WX603031) Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-Methyl-1,3-Dihydro-Indol-2-One(WX603031)
• 3-AMINO-6-METHYL-1,3-DIHYDRO-INDOL-2-ONE
• 2H-Indol-2-one, 3-amino-1,3-dihydro-6-methyl-

• Inchi： 1S/C9H10N2O/c1-5-2-3-6-7(4-5)11-9(12)8(6)10/h2-4,8H,10H2,1H3,(H,11,12)
• InChI Key： NDNSBBUGJCECSF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C)=C2)C(N)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-6-Methyl-1,3-Dihydro-Indol-2-One(WX603031)

Research Brief on 3-Amino-6-Methyl-1,3-Dihydro-Indol-2-One (WX603031) and CAS 1273562-53-0

The compound 3-Amino-6-Methyl-1,3-Dihydro-Indol-2-One, also known as WX603031, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, with the CAS registry number 1273562-53-0, is a derivative of the indole scaffold, which is a privileged structure in medicinal chemistry due to its presence in numerous bioactive compounds. The unique structural features of WX603031, including the amino and methyl substituents on the indole ring, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of WX603031, particularly its potential as a kinase inhibitor. Kinases are a critical class of enzymes involved in various cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary data suggest that WX603031 exhibits selective inhibitory activity against certain kinase targets, although the exact mechanism of action remains under investigation. The compound's ability to modulate kinase activity could pave the way for the development of novel therapeutic agents.

In addition to its kinase inhibitory properties, WX603031 has also been explored for its potential applications in other areas of biomedical research. For instance, recent in vitro studies have demonstrated its efficacy in modulating oxidative stress and inflammation, which are key factors in the pathogenesis of chronic diseases. These findings highlight the versatility of WX603031 and its potential as a multi-targeted therapeutic agent. Further research is needed to elucidate its pharmacokinetic and pharmacodynamic profiles, as well as its safety and efficacy in preclinical models.

The synthesis of WX603031 has been optimized to improve yield and purity, making it more accessible for research purposes. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its quality. These advancements in synthetic methodology are crucial for scaling up production and facilitating further biological studies.

Looking ahead, the research community is keen to explore the full therapeutic potential of WX603031. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing studies on WX603031 and its related compounds underscore the importance of indole derivatives in modern drug discovery and their potential to address unmet medical needs.